Cas no 926208-72-2 (2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile)

2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile structure
926208-72-2 structure
Product Name:2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile
CAS No:926208-72-2
MF:C12H13N3OS
MW:247.316120862961
MDL:MFCD09041076
CID:5049876
Update Time:2023-11-22

2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
    • Z425484836
    • 2-[5-(2-methylpropyl)-4-oxo-1H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
    • 2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile
    • MDL: MFCD09041076
    • Inchi: 1S/C12H13N3OS/c1-7(2)5-8-6-17-12-10(8)11(16)14-9(15-12)3-4-13/h6-7H,3,5H2,1-2H3,(H,14,15,16)
    • InChI Key: JWRGGLYECYGFOS-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C(NC(CC#N)=NC1=2)=O)CC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 396
  • XLogP3: 2.2
  • Topological Polar Surface Area: 93.5

2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M867345-25mg
2-[5-(2-Methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2
25mg
$ 50.00 2022-06-03
TRC
M867345-50mg
2-[5-(2-Methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2
50mg
$ 95.00 2022-06-03
TRC
M867345-250mg
2-[5-(2-Methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2
250mg
$ 320.00 2022-06-03
Enamine
EN300-35212-0.05g
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2 95%
0.05g
$66.0 2023-09-03
Enamine
EN300-35212-0.1g
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2 95%
0.1g
$98.0 2023-09-03
Enamine
EN300-35212-0.25g
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2 95%
0.25g
$142.0 2023-09-03
Enamine
EN300-35212-0.5g
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2 95%
0.5g
$271.0 2023-09-03
Enamine
EN300-35212-1.0g
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2 95%
1.0g
$371.0 2023-02-13
Enamine
EN300-35212-2.5g
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2 95%
2.5g
$726.0 2023-09-03
Enamine
EN300-35212-5.0g
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
926208-72-2 95%
5.0g
$1074.0 2023-02-13

2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile Related Literature

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